Cas no 2140264-20-4 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid)
rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- trans-1-[(Benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
- 1,3-Pyrrolidinedicarboxylic acid, 4-(4-chlorophenyl)-, 1-(phenylmethyl) ester, (3S,4R)-
- rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C19H18ClNO4/c20-15-8-6-14(7-9-15)16-10-21(11-17(16)18(22)23)19(24)25-12-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2,(H,22,23)/t16-,17+/m0/s1
- InChI Key: FPDIXSAIJREEKT-DLBZAZTESA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)C[C@@H](C2=CC=C(Cl)C=C2)[C@H](C(O)=O)C1
rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1454783-0.05g |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
2140264-20-4 | 0.05g |
$1417.0 | 2023-06-06 | ||
| Enamine | EN300-1454783-0.1g |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
2140264-20-4 | 0.1g |
$1484.0 | 2023-06-06 | ||
| Enamine | EN300-1454783-0.25g |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
2140264-20-4 | 0.25g |
$1551.0 | 2023-06-06 | ||
| Enamine | EN300-1454783-0.5g |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
2140264-20-4 | 0.5g |
$1619.0 | 2023-06-06 | ||
| Enamine | EN300-1454783-1.0g |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
2140264-20-4 | 1g |
$1686.0 | 2023-06-06 | ||
| Enamine | EN300-1454783-2.5g |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
2140264-20-4 | 2.5g |
$3304.0 | 2023-06-06 | ||
| Enamine | EN300-1454783-5.0g |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
2140264-20-4 | 5g |
$4890.0 | 2023-06-06 | ||
| Enamine | EN300-1454783-10.0g |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
2140264-20-4 | 10g |
$7250.0 | 2023-06-06 | ||
| Enamine | EN300-1454783-50mg |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
2140264-20-4 | 50mg |
$468.0 | 2023-09-29 | ||
| Enamine | EN300-1454783-100mg |
rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid |
2140264-20-4 | 100mg |
$490.0 | 2023-09-29 |
rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid
Recent Advances in the Study of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2140264-20-4)
The compound rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2140264-20-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and utility in the design of novel therapeutic agents.
One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of potent protease inhibitors. Researchers have demonstrated that the (3R,4S) stereochemistry of the pyrrolidine ring is crucial for binding affinity to specific enzyme targets. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this intermediate in the development of selective cathepsin inhibitors, which show promise for treating osteoporosis and certain cancers. The 4-chlorophenyl moiety was found to significantly enhance target engagement through hydrophobic interactions.
From a synthetic chemistry perspective, recent work has improved the scalability and enantiomeric purity of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid. A novel asymmetric hydrogenation protocol developed in 2024 achieves >99% ee while reducing catalyst loading by 40% compared to previous methods (ACS Catalysis, 2024). This breakthrough addresses one of the major challenges in industrial applications of this compound, where maintaining stereochemical integrity at scale has been problematic.
Pharmacokinetic studies of derivatives containing this structural motif have revealed interesting properties. The benzyloxycarbonyl (Cbz) protecting group not only facilitates synthetic manipulation but also contributes to improved blood-brain barrier penetration, making this scaffold particularly valuable for CNS-targeted therapeutics. Current research is exploring structure-activity relationships (SAR) around the pyrrolidine core to optimize both potency and metabolic stability.
In the broader context of drug discovery, this compound exemplifies the growing importance of chiral, rigid scaffolds in medicinal chemistry. Its constrained conformation reduces entropic penalties upon target binding, while the carboxylic acid functionality provides a handle for further derivatization. Several pharmaceutical companies have included analogs of this structure in their pipelines, particularly for neurological indications where molecular rigidity is often advantageous.
Future research directions likely include exploration of the compound's utility in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The presence of the carboxylic acid group offers conjugation possibilities for E3 ligase binders in PROTAC applications, while the chlorophenyl group could be modified to incorporate electrophiles for covalent targeting strategies. These developments position rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid as a versatile tool in modern drug discovery.
2140264-20-4 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)